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The RP2D of 160 mg QD was established through a Phase Ib, open-label, multicenter study. The table below

summarizes the core findings from the dose-expansion phase of this trial, which directly compared the 160

mg dose with a lower 120 mg dose [1] [2].

Dose
Group

Recommended
Phase 2 Dose (RP2D)

Objective
Response Rate
(ORR)

Median
Progression-Free
Survival (PFS)

Median Duration
of Response
(DOR)

160 mg
QD

Yes [1] [2] 40.5% (95% CI:

25.6%-56.7%) [1]

7.40 months (95% CI:

5.50-10.00) [1]

9.10 months (95%

CI: 6.50-12.00) [1]

120 mg
QD

No 53.6% (95% CI:

33.9%-72.5%) [1]

7.40 months (95% CI:

5.40-9.20) [1]

7.40 months (95%

CI: 3.70-7.40) [1]

Rationale for Dose Selection and Experimental
Protocol

The selection of 160 mg QD as the RP2D was based on a comprehensive analysis of the first-in-human

study, which encompassed safety, pharmacokinetics (PK), and preliminary efficacy.

Study Design: The trial followed a classic 3+3 dose escalation design [3] [4]. It enrolled patients with
advanced solid tumors in the initial phase, and then specifically recruited patients with EGFR-mutant

advanced NSCLC with brain metastases for the expansion phase [1] [2].
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Dose Escalation and MTD: The study tested seven dose levels from 20 mg up to 240 mg. No dose-

limiting toxicities (DLTs) were observed, and the maximum tolerated dose (MTD) was not reached
even at 240 mg [3] [4].

Pharmacokinetic (PK) Data: Drug exposure increased proportionally with the dose up to 160 mg
and then plateaued at higher doses. This PK profile was a key factor in determining the RP2D, as it

suggested that doses beyond 160 mg would not provide additional systemic exposure [3] [4].
Integrated Decision: The RP2D of 160 mg was selected by integrating the favorable safety profile,

the plateau in drug exposure above 160 mg, and the promising preliminary anti-tumor activity
observed at this dose level [2] [4].

The following diagram illustrates this dose-finding process and the key factors leading to the RP2D.
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Safety and Tolerability Profile

The safety profile of epitinib was found to be consistent with that of other EGFR tyrosine kinase inhibitors.

The table below details the treatment-related adverse events (TRAEs) reported in the Phase Ib dose-

expansion study [1].

Safety Parameter 160 mg QD Group (n=42) 120 mg QD Group (n=30)

Patients with Grade
≥3 TRAEs

21 (50.0%) [1] 13 (43.3%) [1]

Most Common
TRAEs (All Grades)

Skin rash, diarrhea, elevated AST/ALT,

hyperbilirubinemia [1] [3]

Skin rash, diarrhea, elevated

AST/ALT, hyperbilirubinemia [1]

Preliminary Clinical Efficacy

Epitinib demonstrated promising clinical efficacy, particularly in patients with brain metastases who had not

received prior EGFR TKI treatment (TKI-naïve) [2] [4].

In the initial dose-escalation phase, a TKI-naïve patient in the 80 mg cohort achieved a partial

response with a duration exceeding 36 months [3] [4].
In the dose-expansion phase, treatment with 160 mg QD showed clinical efficacy in shrinking both

intracranial (brain) and extracranial lesions [2] [5].

The data from these clinical studies solidly supports 160 mg QD as the recommended Phase 2 dose of

epitinib, establishing a favorable balance between efficacy and tolerability for continued investigation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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